Cas no 2111012-96-3 (3-(1H-indazol-3-yloxy)propan-1-amine)

• Product Name: 3-(1H-indazol-3-yloxy)propan-1-amine
• CAS No: 2111012-96-3
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5766231
• PubChem ID: 84663329
• Update Time: 2025-10-31

3-(1H-indazol-3-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2111012-96-3
• 3-(1H-indazol-3-yloxy)propan-1-amine
• EN300-1847656

• Inchi： 1S/C10H13N3O/c11-6-3-7-14-10-8-4-1-2-5-9(8)12-13-10/h1-2,4-5H,3,6-7,11H2,(H,12,13)
• InChI Key： OBLMWLUTILQGMB-UHFFFAOYSA-N
• SMILES： O(C1C2C=CC=CC=2NN=1)CCCN

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.9Ų

Additional information on 3-(1H-indazol-3-yloxy)propan-1-amine

Professional Introduction to 3-(1H-indazol-3-yloxy)propan-1-amine (CAS No. 2111012-96-3)

3-(1H-indazol-3-yloxy)propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 2111012-96-3, has garnered attention due to its structural features and its potential applications in drug development. The molecule consists of an indazole moiety linked to a propylamine group, which suggests a variety of possible interactions with biological targets.

The indazole ring is a heterocyclic aromatic system that is commonly found in numerous pharmacologically active agents. Its presence in 3-(1H-indazol-3-yloxy)propan-1-amine suggests that this compound may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signaling pathways. Recent studies have highlighted the importance of indazole derivatives in the development of treatments for various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key aspects of 3-(1H-indazol-3-yloxy)propan-1-amine is its ability to serve as a scaffold for further chemical modifications. The propylamine group provides a versatile site for functionalization, allowing chemists to explore different derivatives with tailored biological activities. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In the context of current research, 3-(1H-indazol-3-yloxy)propan-1-amine has been investigated for its potential role in modulating inflammatory pathways. Inflammatory processes are central to the pathogenesis of many chronic diseases, and compounds that can effectively modulate these processes are highly sought after. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by interacting with key inflammatory mediators and signaling pathways.

The synthesis of 3-(1H-indazol-3-yloxy)propan-1-amine involves sophisticated organic chemistry techniques, including nucleophilic substitution reactions and condensation processes. The indazole ring is typically synthesized through cyclization reactions, while the propylamine group is introduced through subsequent functional group transformations. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high purity.

From a pharmacological perspective, 3-(1H-indazol-3-yloxy)propan-1-amine holds promise as a lead compound for further drug discovery efforts. Its unique structural features make it a valuable starting point for designing molecules with enhanced potency and selectivity. Researchers are particularly interested in exploring its potential as an antagonist or agonist for various receptors and enzymes involved in disease mechanisms.

The compound's solubility and stability are also critical factors to consider in its development as a pharmaceutical agent. Studies have shown that modifications to the propylamine group can significantly impact these properties, making it possible to optimize formulations for different delivery methods. For instance, prodrugs or solubilized forms of this compound could enhance bioavailability and therapeutic efficacy.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 3-(1H-indazol-3-yloxy)propan-1-amine for potential biological activity. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets, thereby accelerating the drug discovery process. These computational methods complement traditional experimental approaches, providing a more comprehensive understanding of the compound's pharmacological profile.

The safety and toxicity profiles of 3-(1H-indazol-3-yloxy)propan-1-amine are also areas of active investigation. Preclinical studies are essential to assess its potential side effects and determine safe dosage ranges before human trials can begin. These studies often involve animal models and cell-based assays to evaluate various aspects of safety and efficacy.

In conclusion, 3-(1H-indazol-3-yloxy)propan-1-amine (CAS No. 2111012-96-3) is a promising compound with significant potential in pharmaceutical research. Its unique structure, derived from the combination of an indazole ring and a propylamine group, makes it a versatile scaffold for developing novel therapeutic agents. Ongoing research into its biological activities, synthetic pathways, and pharmacological properties continues to expand our understanding of its potential applications in medicine.